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Compound of Interest

5-Chloro-2-fluoro-3-
Compound Name:
methoxybenzaldehyde

Cat. No.: B14030529

Get Quote

\ J

CAS Number: 1779832-60-8 Chemical Class: Halogenated Aromatic Aldehyde Primary
Application: Pharmaceutical Intermediate / Organic Synthesis Building Block[1]

Executive Safety Summary

Handling 5-Chloro-2-fluoro-3-methoxybenzaldehyde requires a safety strategy that goes
beyond standard laboratory protocols. As a poly-substituted benzaldehyde, this compound
combines the reactivity of an electrophilic carbonyl group with the lipophilicity of halogenated
aromatics. This combination facilitates skin penetration and increases the risk of sensitization.

Core Safety Directive: Treat this compound as a potent Skin, Eye, and Respiratory Irritant. Due
to the aldehyde functionality, it is also Air Sensitive and susceptible to oxidation, potentially
forming acidic byproducts (5-chloro-2-fluoro-3-methoxybenzoic acid) that can alter its hazard
profile and corrosivity.

Hazard Identification & Risk Assessment
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Derived from structural analogs and GHS classification standards for halogenated

benzaldehydes.
Hazard Category GHS Classification Operational Risk
High. Causes inflammation
Skin Corrosion/Irritation Category 2 and potential sensitization
upon contact.
High. Dust or vapors can
Serious Eye Damage/Irritation Category 2A cause severe irritation and
lachrymation.
Moderate. Inhalation of
STOT - Single Exposure Category 3 dust/vapors triggers respiratory
tract irritation.
Moderate. Oxidizes to
Reactivity Air Sensitive carboxylic acid upon prolonged

air exposure.

Personal Protective Equipment (PPE) Strategy
Hand Protection: The "Double-Barrier" Protocol

Standard thin nitrile gloves (4 mil) offer insufficient protection against aromatic aldehydes for
prolonged periods. Aldehydes can permeate nitrile rubber, often without visible degradation.

o Primary Layer (Inner): 4-5 mil Nitrile (Disposable).

e Secondary Layer (Outer): 5-8 mil Nitrile (Extended Cuff) OR Silver Shield® (Laminate) for
high-concentration handling (>10g scale).

e Change Frequency: Immediately upon splash contact or every 60 minutes of active handling.

o Why? The "Double-Barrier" creates a sacrificial outer layer. If the outer glove is
compromised, the inner glove provides a clean buffer for safe removal.

Respiratory Protection[2][3][4]
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» Primary Control: All open handling (weighing, dispensing, reaction setup) must occur within a
certified Chemical Fume Hood.

e Secondary Control (Spill/Emergency): A full-face respirator with Multi-Gas/Vapor (OV/AG)
and P100 particulate cartridges is required if hood containment is breached.

Eye & Body Protection[4][5]

o Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the risk
of airborne dust or splash migration.

o Body: Flame-resistant lab coat (buttoned to throat) and full-length trousers.
» Feet: Closed-toe, non-perforated shoes (leather or chemically resistant synthetic).

Operational Workflow: From Storage to Disposal[6]

The following workflow integrates safety with process integrity (preventing oxidation).

Allow to warm Dissolve immediately
i sur
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1. Storage
(Inert Gas, <15°C)

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing inert handling to prevent oxidation and exposure.

[2]

Step 1: Receiving & Storage

o Condition: Store under an inert atmosphere (Nitrogen or Argon) in a cool, dry place (<15°C
recommended).

o Container: Keep tightly sealed.[3][2][4] If the original seal is broken, parafilm or transfer to a
Schlenk flask if long-term storage is required.

¢ Visual Check: A color change from white/pale yellow to dark yellow/brown indicates
oxidation.
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Step 2: Weighing & Dispensing

e Location:Inside a Fume Hood.

» Technique: Use a closed analytical balance if available. If using an open balance, place the
balance inside the hood.

» Static Control: Use an antistatic gun or ionizer if the powder is flighty, as static can disperse
hazardous dust outside the weighing boat.

Step 3: Reaction Setup

» Solvent Choice: Dissolve the solid immediately after weighing. Halogenated solvents (DCM)
or polar aprotic solvents (DMF, DMSQO) are common.

« Inertion: Purge the reaction vessel with Nitrogen/Argon before and after addition to minimize
auto-oxidation.

Emergency Response: Spill Management

Do not attempt to clean a spill if you feel unsafe or lack the proper PPE.
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Spill Detected

:

Assess Size & State

Y\

Solid / Powder Solution / Liquid
1. Dampen paper towel 1. Cover with Absorbent Pads
2. Cover powder (prevent dust) 2. Wait for absorption
3. Scoop into bag 3. Place in bag

N

Label as 'Hazardous Waste'
(Halogenated)
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Figure 2: Decision tree for managing solid vs. liquid spills.

Decontamination Protocol

o Surface: Wipe the contaminated area with a soap/water solution (detergent acts as a
surfactant to lift the lipophilic aldehyde).

e Solvent Wash: Follow with a wipe of Isopropanol or Ethanol to remove organic residues.

¢ Final Wash: Rinse with water.[3][4][5]

Waste Disposal & Environmental Compliance

» Classification:Halogenated Organic Waste.[6]
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e Segregation: Do NOT mix with acidic aqueous waste (risk of exothermic reaction or
precipitation) or non-halogenated solvents (increases disposal costs).

o Labeling: Clearly label the waste container with the full chemical name and "Toxic/Irritant".

« Container: High-density polyethylene (HDPE) or glass containers are suitable. Avoid metal
containers if the waste is acidic.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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